Cas no 257880-89-0 (1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)-)

• Product Name: 1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)-
• CAS No: 257880-89-0
• MF: C₁₂H₈Cl₂N₄O₂
• MW: 311.123519897461
• CID: 246986
• PubChem ID: 2797718
• Update Time: 2025-04-19

1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-(CHLOROMETHYL)-3-(4-[5-(CHLOROMETHYL)-1,2,4-OXADIAZOL-3-YL]PHENYL)-1,2,4-OXADIAZOLE
• 5-(chloromethyl)-3-[4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]phenyl]-1,2,4-oxadiazole
• 257880-89-0
• 5-(chloromethyl)-3-{4-[5-(chloromethyl)-1,2,4-oxadiazol-3-yl]phenyl}-1,2,4-oxadiazole
• DTXSID60383947
• 1,4-Bis(5-(chloromethyl)-1,2,4-oxadiazol-3-yl)benzene
• 1,2,4-Oxadiazole,3,3'-(1,4-phenylene)bis[5-(chloromethyl)-

• Inchi： 1S/C12H8Cl2N4O2/c13-5-9-15-11(17-19-9)7-1-2-8(4-3-7)12-16-10(6-14)20-18-12/h1-4H,5-6H2
• InChI Key： XYVWSKCZAUTBLI-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2C=CC(C3=NOC(CCl)=N3)=CC=2)=NO1

Computed Properties

• Exact Mass: 310.00264
• Monoisotopic Mass: 310.0024309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.84